4-Bromo-2,2,4,5,5-pentafluoro-1,3-dioxolane

• CAS No.: 139139-66-5
• Molecular Formula: C3BrF5O2
• Molecular Weight: 242.93 g/mol
• IUPAC Name: 4-bromo-2,2,4,5,5-pentafluoro-1,3-dioxolane
• InChI: InChI=1S/C3BrF5O2/c4-1(5)2(6,7)11-3(8,9)10-1
• InChI Key: NXLXFHZYHUZPPQ-UHFFFAOYSA-N
• Canonical SMILES: C1(C(OC(O1)(F)F)(F)Br)(F)F

Description

4-Bromo-2,2,4,5,5-pentafluoro-1,3-dioxolane is a useful research compound. Its molecular formula is C3BrF5O2 and its molecular weight is 242.93 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a multineck glass reactor equipped with: magnetic entrainment mechanical stirrer, reflux cooler, thermocouple, inner plunging pipes for introducing the reagents, and maintained at a temperature of -70° C., there were simultaneously fed--after having introduced 75 ml of dichlorodifluoromethane--0.75 l of bis(fluoroxy)difluoromethane at a flowrate of 0.375 l/h diluted with N2 (0.5 l/h) and bromotrifluoroethylene (5.4 g/h) for 2 hours.